2-Isopropylpiperidine hydrochloride
Description
2-Isopropylpiperidine hydrochloride is a piperidine derivative with the molecular formula C₈H₁₇N·HCl and a molecular weight of 163.46 g/mol (calculated from free base C₈H₁₇N + HCl). Its structure features a piperidine ring substituted with an isopropyl group at the 2-position, as shown by the SMILES notation CC(C)C1CCCCN1 and InChIKey UGZMDPJPZIDCOA-UHFFFAOYSA-N . Industrially, it is available at 90% purity (industrial grade) in 25 kg/drum packaging, primarily used in pharmaceuticals, agrochemicals, and chemical intermediates .
Structure
3D Structure of Parent
Properties
IUPAC Name |
2-propan-2-ylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-7(2)8-5-3-4-6-9-8;/h7-9H,3-6H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTAPVBLJPGKPNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1177339-95-5 |
Source
|
| Record name | 2-(propan-2-yl)piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Table 1: Comparative Overview of Piperidine Hydrochloride Derivatives
Structural and Functional Differences
Substituent Effects: this compound has a simple isopropyl group, enhancing lipophilicity and membrane permeability compared to bulkier derivatives like 3-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride, which includes a chlorinated aromatic ring. Heterocyclic Additions: Compounds like 2-[5-(2-Methylpropyl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride incorporate oxadiazole rings, known for metabolic stability and hydrogen-bonding capacity in drug design .
Physicochemical Properties: Molecular Weight: Derivatives with aromatic or heterocyclic groups (e.g., 266.77 g/mol for isoindolinone-containing compound) have higher molecular weights, impacting solubility and bioavailability compared to this compound (163.46 g/mol) . Purity and Grade: 2-Isopropylpiperidine is typically industrial-grade (90%), while oxadiazole derivatives are available at pharma-grade (99%), indicating stricter quality control for therapeutic applications .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
